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Compound of Interest

Compound Name: 1,5-Dichlorohexamethyltrisiloxane

Cat. No.: B1585065 Get Quote

This guide provides a comprehensive overview of the synthetic pathways for 1,5-
dichlorohexamethyltrisiloxane, a crucial intermediate in modern materials science. Tailored

for researchers and chemical development professionals, this document delves into the core

chemical principles, outlines detailed experimental protocols, and offers insights into the

causality behind methodological choices, ensuring a blend of theoretical knowledge and

practical applicability.

Introduction: The Significance of 1,5-
Dichlorohexamethyltrisiloxane
1,5-Dichlorohexamethyltrisiloxane, with the chemical formula C₆H₁₈Cl₂O₂Si₃, is a linear

siloxane featuring a three-silicon backbone terminated by reactive chlorine atoms.[1][2] This

structure makes it an exceptionally versatile building block for the synthesis of advanced

silicone polymers, surface modification agents, and high-performance materials.[3][4] Its ability

to introduce a flexible trisiloxane unit into larger molecular architectures is highly valued in

industries ranging from electronics and automotive to cosmetics and coatings.[1][4]

Understanding its synthesis is key to controlling the properties of a vast array of downstream

products.

Table 1: Physicochemical Properties of 1,5-Dichlorohexamethyltrisiloxane
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Property Value Source(s)

CAS Number 3582-71-6 [2]

Molecular Weight 277.36 g/mol [1][4]

IUPAC Name
bis[[chloro(dimethyl)silyl]oxy]-

dimethylsilane
[1][2]

Appearance Colorless clear liquid [5][6]

Melting Point -53 °C [1][4]

Boiling Point 184 °C [1][7]

Density 1.018 g/mL at 25 °C [6][7]

Core Synthetic Strategies: Mastering Siloxane
Chemistry
The synthesis of a specific short-chain linear siloxane like 1,5-dichlorohexamethyltrisiloxane
is not a trivial endeavor. It requires precise control over two fundamental types of reactions in

organosilicon chemistry: the hydrolysis of chlorosilanes and the equilibration of siloxane bonds.

Hydrolysis of Chlorosilanes: This is the primary method for creating the foundational siloxane

(Si-O-Si) bonds. Dichlorodimethylsilane (DCMS) is a common precursor which, upon

reaction with water, rapidly hydrolyzes to form silanols (Si-OH). These intermediates are

highly unstable and readily condense, eliminating water to form a mixture of cyclic and linear

polydimethylsiloxanes.[8][9] While this process is excellent for producing bulk silicones,

controlling it to yield a specific short-chain oligomer is challenging due to the high reactivity

of the intermediates.[9]

Siloxane Bond Equilibration: This is the most powerful and controlled method for producing

linear siloxanes of a defined length.[10] The principle lies in the fact that siloxane bonds are

labile and can be cleaved and reformed under catalytic conditions (acidic or basic).[10][11]

By reacting a source of dimethylsiloxy units, typically a cyclic siloxane like

octamethylcyclotetrasiloxane (D₄), with a chain-terminating agent, one can control the

average length of the resulting linear polymers. For the synthesis of 1,5-
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dichlorohexamethyltrisiloxane, the chain terminator must be a source of

chlorodimethylsilyl groups.

Primary Synthesis Pathway: Catalytic Equilibration
of Siloxanes
This pathway represents the most logical and controllable method for synthesizing 1,5-
dichlorohexamethyltrisiloxane with a high yield. The strategy involves the ring-opening of a

cyclic siloxane and its reaction with a chlorine-containing disiloxane or dichlorosilane, which

acts as a "chain stopper" to cap the ends of the newly formed linear chain.

The overall reaction can be conceptualized as the redistribution of siloxane units between the

cyclic monomer and the chlorine-ended chain terminator until a thermodynamic equilibrium is

reached, favoring the desired short-chain product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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